Methyl 4-methyl-2-[(4-methylbenzoyl)amino]pentanoate

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: methyl 4-methyl-2-[(4-methylbenzoyl)amino]pentanoate
• InChI: InChI=1S/C15H21NO3/c1-10(2)9-13(15(18)19-4)16-14(17)12-7-5-11(3)6-8-12/h5-8,10,13H,9H2,1-4H3,(H,16,17)
• InChI Key: LSFVRSSNUJJDFR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC(CC(C)C)C(=O)OC

Description

Methyl 4-methyl-2-[(4-methylbenzoyl)amino]pentanoate, also known as MMMP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMMP is a derivative of the naturally occurring compound, valine, and has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of Methyl 4-methyl-2-[(4-methylbenzoyl)amino]pentanoate is not fully understood, but it is believed to involve the inhibition of enzymes involved in various cellular processes. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. It has also been shown to inhibit the activity of proteasomes, which are responsible for the degradation of proteins in cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis. It has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to cancer cells. In animal models, this compound has been shown to improve glucose tolerance and insulin sensitivity, which are important factors in the development of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 4-methyl-2-[(4-methylbenzoyl)amino]pentanoate in lab experiments is its synthetic nature, which allows for the production of large quantities of the compound. It is also relatively stable and can be stored for long periods of time. However, one of the limitations of using this compound is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of Methyl 4-methyl-2-[(4-methylbenzoyl)amino]pentanoate. One direction is the development of this compound derivatives with improved properties such as increased potency or selectivity. Another direction is the study of the mechanism of action of this compound in more detail, which could lead to the discovery of new targets for drug development. Additionally, the use of this compound in agriculture and material science could be further explored to determine its potential applications in these fields.

Synthesis Methods

The synthesis of Methyl 4-methyl-2-[(4-methylbenzoyl)amino]pentanoate involves a multi-step process that starts with the protection of the amino group of valine. This is followed by the acylation of the protected valine with 4-methylbenzoyl chloride to form a protected derivative. The final step involves the deprotection of the amino group to obtain this compound. The purity of the compound can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

Methyl 4-methyl-2-[(4-methylbenzoyl)amino]pentanoate has been studied for its potential applications in various fields such as drug discovery, material science, and agriculture. In drug discovery, this compound has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and diabetes. In material science, this compound has been used as a building block for the synthesis of polymers and as a template for the formation of nanoparticles. In agriculture, this compound has been studied for its potential use as a plant growth regulator.